N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide
Overview
Description
N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide, also known as MNQ, is a synthetic compound that has been extensively studied for its potential pharmacological properties. MNQ belongs to the class of isoquinolinecarboxamides and has been found to exhibit a variety of biological activities.
Mechanism of Action
The mechanism of action of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is not fully understood. However, it has been proposed that N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide may exert its biological effects by interacting with various cellular targets, including enzymes, receptors, and ion channels. For example, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to inhibit the activity of COX-2 by binding to its active site and preventing the conversion of arachidonic acid to prostaglandins. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been found to inhibit the activity of PDE-4, which is involved in the regulation of intracellular cyclic AMP levels.
Biochemical and Physiological Effects:
N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been found to exhibit a variety of biochemical and physiological effects. For example, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been found to inhibit the replication of certain viruses, such as hepatitis C virus and human immunodeficiency virus (HIV). In addition, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to reduce inflammation in animal models of arthritis and inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been extensively studied, and its biological activities have been well characterized. However, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide also has some limitations for lab experiments. For example, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has poor solubility in water, which can make it difficult to administer in certain experimental settings. In addition, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has not been extensively studied in humans, and its safety profile has not been fully established.
Future Directions
There are several future directions for the study of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide. One area of research could focus on the development of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide analogs with improved pharmacological properties, such as increased solubility and potency. Another area of research could focus on the identification of the cellular targets of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide and the elucidation of its mechanism of action. Finally, future studies could explore the potential therapeutic applications of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide in various disease settings, such as cancer, viral infections, and inflammatory disorders.
Conclusion:
In conclusion, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is a synthetic compound that has been extensively studied for its potential pharmacological properties. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide exhibits a variety of biological activities, including antitumor, antiviral, and anti-inflammatory effects. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been shown to inhibit the activity of certain enzymes, such as COX-2 and PDE-4. Although N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has several advantages for lab experiments, it also has some limitations, such as poor solubility in water and a lack of established safety profile in humans. Future studies could focus on the development of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide analogs with improved pharmacological properties, the identification of its cellular targets, and the exploration of its therapeutic potential in various disease settings.
Scientific Research Applications
N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit a variety of biological activities, including antitumor, antiviral, and anti-inflammatory effects. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in inflammation and cancer progression.
properties
IUPAC Name |
N-(2-methyl-4-nitrophenyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c1-12-10-15(20(22)23)6-7-16(12)18-17(21)19-9-8-13-4-2-3-5-14(13)11-19/h2-7,10H,8-9,11H2,1H3,(H,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUCFFBZPLIJRNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)N2CCC3=CC=CC=C3C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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